1,1,1-Trifluoro-2-(2-fluoropyridin-3-yl)-3-nitropropan-2-ol

• IUPAC Name: 1,1,1-trifluoro-2-(2-fluoropyridin-3-yl)-3-nitropropan-2-ol
• InChI: InChI=1S/C8H6F4N2O3/c9-6-5(2-1-3-13-6)7(15,4-14(16)17)8(10,11)12/h1-3,15H,4H2
• InChI Key: CUZCOIIHDQAOAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)F)C(C[N+](=O)[O-])(C(F)(F)F)O
• Molecular Formula: C8H6F4N2O3
• Molecular Weight: 254.14 g/mol

Description

1,1,1-Trifluoro-2-(2-fluoropyridin-3-yl)-3-nitropropan-2-ol is a chemical compound with the molecular formula C8H7F4NO. It has a molecular weight of 209.14.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,1,1-Trifluoro-2-(2-fluoropyridin-3-yl)-3-nitropropan-2-ol such as melting point, boiling point, and density are not available in the retrieved data.

Scientific Research Applications

Synthesis and Reactivity

• Fluorine-Containing Nitro Alcohols and Ethers : The compound has been utilized in the synthesis of fluorine-containing nitro alcohols and ethers through condensation reactions (Knunyants, German, & Rozhkov, 1964). This suggests its role in creating new fluorinated compounds with potential applications in various chemical processes.

• Formation of N-Fluoroquinuclidinium Salts : It has been involved in the synthesis of N-fluoroquinuclidinium salts, indicating its utility in creating compounds with potential electrophilic fluorination capabilities (Banks & Besheesh, 1996).

Chemical Properties and Reactions

• Reactions with Amines and Amino Alcohols : It reacts with amines and amino alcohols to produce N-substituted α-trifluoromethyl β-nitro amines, leading to the synthesis of various fluorine-containing compounds (Korotaev et al., 2009).

• Application in Luminescence Studies : Its derivatives have been used in the study of NIR-luminescence of ytterbium(III) beta-diketonate complexes, demonstrating its utility in photoluminescence research (Martín‐Ramos et al., 2013).

Catalysis and Synthesis

• Catalytic Applications : It has been used in the synthesis of novel fluorine-containing compounds, indicating its potential as a catalyst or reagent in organic synthesis processes (Axthammer, Klapötke, & Krumm, 2016).

• Formation of Nickel(II) Complexes : Its derivatives have been instrumental in the formation of Nickel(II) complexes, which are useful in catalysis and chemical synthesis (Kerbib et al., 2020).

Safety and Hazards

Specific safety and hazard information for this compound is not available in the retrieved data. As with all chemicals, it should be handled with appropriate safety measures.

Future Directions

The future directions for the study and application of this compound would depend on its properties and potential uses. Given the unique properties of trifluoromethyl-containing compounds, it could be of interest in various fields such as medicinal chemistry, materials science, and synthetic chemistry.